Cas no 30609-79-1 (Tetrachloro Biphenol S)

• Product Name: Tetrachloro Biphenol S
• CAS No: 30609-79-1
• MF: C₁₂H₆Cl₄O₄S
• MW: 388.05063867569
• CID: 323689
• PubChem ID: 305636
• Update Time: 2025-07-01

Tetrachloro Biphenol S Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-(3,5-dichloro-4-hydroxyphenyl)sulfonylphenol
• Tetrachloro Biphenol S
• Oprea1_032269
• SMSF0003973
• NS00132897
• 4,4'-sulfonylbis(2,6-dichlorophenol)
• CBMicro_009103
• NSC202669
• CBDivE_005446
• CBMicro_008876
• SCHEMBL1347471
• AKOS001026789
• NSC-202669
• DTXSID60308190
• BIM-0008882.P001
• Z56756135
• 30609-79-1

• Inchi： 1S/C12H6Cl4O4S/c13-7-1-5(2-8(14)11(7)17)21(19,20)6-3-9(15)12(18)10(16)4-6/h1-4,17-18H
• InChI Key： YYDJTJGFHTVGGF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Cl)O)Cl)(=O)=O)Cl)O

Computed Properties

• Exact Mass: 385.87428
• Monoisotopic Mass: 385.874091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Additional information on Tetrachloro Biphenol S

Tetrachloro Biphenol S (CAS No. 30609-79-1): An Overview of a Versatile Compound in the Chemical and Pharmaceutical Industries

Tetrachloro Biphenol S (CAS No. 30609-79-1) is a significant compound in the chemical and pharmaceutical industries, known for its unique properties and diverse applications. This comprehensive overview delves into the chemical structure, synthesis, properties, and potential uses of Tetrachloro Biphenol S, providing a detailed understanding of its role in modern research and development.

The chemical structure of Tetrachloro Biphenol S is characterized by a biphenyl core with four chlorine atoms attached to it. This configuration imparts several distinctive properties to the compound, making it valuable in various applications. The biphenyl structure is known for its rigidity and stability, which are crucial for maintaining the compound's integrity under different conditions. The presence of chlorine atoms enhances its reactivity and solubility, making it suitable for use in a wide range of chemical processes.

The synthesis of Tetrachloro Biphenol S involves several steps, including the chlorination of biphenyl followed by specific functional group modifications. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of catalytic systems that minimize waste and reduce energy consumption, aligning with sustainable practices in the chemical industry.

In terms of physical properties, Tetrachloro Biphenol S is a solid at room temperature with a high melting point. It is insoluble in water but soluble in organic solvents such as dichloromethane and acetone. These solubility characteristics make it easy to handle and process in laboratory settings. Additionally, its thermal stability allows it to withstand high temperatures without decomposing, which is beneficial for industrial applications.

The biological activity of Tetrachloro Biphenol S has been a subject of extensive research. Studies have shown that it exhibits antimicrobial properties, making it a potential candidate for use in pharmaceutical formulations. For example, it has been tested against various bacteria and fungi, demonstrating significant inhibitory effects. This property could be leveraged in the development of new antimicrobial agents to combat drug-resistant pathogens.

Moreover, Tetrachloro Biphenol S has shown promise in the field of materials science. Its unique molecular structure makes it suitable for use as an additive in polymers and coatings, enhancing their mechanical strength and durability. Recent studies have explored its application in creating biodegradable materials that can replace traditional plastics, contributing to environmental sustainability.

In the pharmaceutical industry, Tetrachloro Biphenol S has been investigated for its potential therapeutic applications. Preclinical studies have indicated that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has led to interest in its use as a potential cancer therapeutic agent.

The environmental impact of Tetrachloro Biphenol S is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to prevent any potential environmental harm. Researchers are also exploring ways to degrade or neutralize this compound through bioremediation techniques, further reducing its ecological footprint.

In conclusion, Tetrachloro Biphenol S (CAS No. 30609-79-1) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. Its unique chemical structure and properties make it valuable for various uses, from antimicrobial agents to advanced materials science applications. Ongoing research continues to uncover new potential uses and improve our understanding of this important compound.